Cyclopentyl(phenyl)methanamine

• IUPAC Name: cyclopentyl(phenyl)methanamine
• InChI: InChI=1S/C12H17N/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9,13H2
• InChI Key: PLNFMVFGDNZPJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(C2=CC=CC=C2)N
• Molecular Formula: C12H17N
• DSSTOX Substance ID: DTXSID40484007
• Molecular Weight: 175.27 g/mol
• CAS RN: 23459-36-1

Description

Cyclopentyl(phenyl)methanamine is a primary aliphatic amine and a member of cyclopentanes. It is also known as ®-cyclopentyl (phenyl)methanamine hydrochloride.

Molecular Structure Analysis

The molecular formula of Cyclopentyl(phenyl)methanamine is C12H17N. The InChI code is 1S/C12H17N/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9,13H2.

Physical And Chemical Properties Analysis

Cyclopentyl(phenyl)methanamine has a molecular weight of 175.27 g/mol. It is a liquid at room temperature.

Scientific Research Applications

• Catalytic Applications in Organic Synthesis:

  • Roffe et al. (2016) discussed the synthesis of 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives and their transformation into unsymmetrical NCN′ pincer palladacycles, which show significant catalytic activity and selectivity in reactions where the palladacycle remains in the Pd(II) state (Roffe et al., 2016).

• Involvement in Anticancer Activity:

  • Mbugua et al. (2020) reported on new palladium (Pd)II and platinum (Pt)II complexes derived from Schiff base ligands, including R-(phenyl)methanamine, showing promising anticancer activity against various human cancerous cell lines (Mbugua et al., 2020).
  • Chiririwa et al. (2013) synthesized compounds including N-(2(diphenylphosphino) benzylidene) (phenyl) methanamine, exploring their potential as catalysts in Heck and Suzuki cross-coupling reactions, which are significant in pharmaceutical research (Chiririwa et al., 2013).

• Applications in Transfer Hydrogenation Reactions:

  • Karabuğa et al. (2015) synthesized (4-Phenylquinazolin-2-yl)methanamine and developed N-heterocyclic ruthenium(II) complexes. These complexes were tested in transfer hydrogenation of acetophenone derivatives, achieving high conversions and turnover frequency values (Karabuğa et al., 2015).

• Role in DNA Interaction and Cytotoxicity:

  • Grau et al. (2018) conducted studies on copper and platinum complexes prepared from Schiff-base ligands, including phenyl-N-((pyridin-2-yl)methylene)methanamine, revealing insights into their DNA interaction and differential cytotoxic behavior (Grau et al., 2018).

• Synthesis of Novel Compounds:

  • Younas et al. (2014) synthesized N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, a compound with potential applications in organic synthesis and pharmaceutical research (Younas et al., 2014).

Safety and Hazards

Cyclopentyl(phenyl)methanamine is classified as a dangerous substance. It is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335). It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and ensure adequate ventilation.

Mechanism of Action

Target of Action

It belongs to the class of organic compounds known as aralkylamines , which are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group .

Mode of Action

Amines, which this compound is a part of, are known to act as bases, accepting hydrogen ions . This could potentially influence its interaction with its targets.

Biochemical Pathways

It’s worth noting that the metabolism of related alicyclic fentanyl analogs generally involves reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .